
An In-depth Technical Guide to the Physical
Properties of 3-Methylpentanenitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Methylpentanenitrile

Cat. No.: B1609944 Get Quote

This guide provides a detailed overview of the key physical properties of 3-
Methylpentanenitrile (also known as 3-methylvaleronitrile), focusing on its boiling point and

density. Designed for researchers, scientists, and professionals in drug development, this

document outlines not only the specific values of these properties but also the rigorous

experimental methodologies required for their accurate determination. Understanding these

fundamental characteristics is a critical prerequisite for the compound's application in

synthesis, formulation, and quality control.

Introduction to 3-Methylpentanenitrile
3-Methylpentanenitrile is an aliphatic nitrile with the chemical formula C₆H₁₁N.[1] Its molecular

structure, featuring a branched alkyl chain and a polar nitrile (-C≡N) group, dictates its

physicochemical behavior. The accurate characterization of its physical properties, such as

boiling point and density, is essential for predicting its behavior in various chemical processes,

designing purification protocols like distillation, and ensuring batch-to-batch consistency in

manufacturing.

Core Physical Properties
The primary physical characteristics of 3-Methylpentanenitrile are summarized below. These

values serve as a crucial baseline for laboratory and industrial applications.
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Property Value Unit Source

Molecular Formula C₆H₁₁N PubChem[1]

Molecular Weight 97.16 g/mol PubChem[1]

Boiling Point 438.32 (165.17) K (°C)
Cheméo (Calculated)

[2]

Density 0.8021 g/cm³ ChemBK[3]

CAS Number 21101-88-2 PubChem[1]

Part 1: Experimental Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For nitriles, this temperature is relatively high for their

molecular weight due to strong permanent dipole-dipole attractions originating from the highly

polar cyano (-C≡N) group.[4]

Causality and Method Selection
For determining the boiling point of a research compound like 3-Methylpentanenitrile, where

sample volume may be limited, the Thiele tube method is highly advantageous.[5] It requires a

minimal amount of substance (typically less than 0.5 mL) and provides a sharp, accurate

reading. This method relies on observing the temperature at which a fine stream of bubbles

from an inverted capillary ceases and the liquid is drawn back into the capillary, signifying the

precise point where the internal vapor pressure equals the external atmospheric pressure.

Detailed Protocol: Thiele Tube Method
This protocol outlines a self-validating system for precise boiling point measurement.

Apparatus Assembly:

Securely attach a small glass vial (e.g., a Durham tube) to a calibrated thermometer using

a small rubber band. The bottom of the vial should be flush with the thermometer bulb.

Fill the vial approximately half-full with 3-Methylpentanenitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylpentanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylpentanenitrile
https://www.chemeo.com/cid/77-835-0/3-Methylpentanenitrile
https://www.chembk.com/en/chem/3-METHYLVALERONITRILE
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylpentanenitrile
http://lib3.dss.go.th/fulltext/scan_ebook/j.or_chem_1973_v38_n22.pdf
https://www.benchchem.com/product/b1609944?utm_src=pdf-body
https://www.chemsynthesis.com/base/chemical-structure-13650.html
https://www.benchchem.com/product/b1609944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place a melting point capillary tube (sealed at one end) into the vial with the open end

down.

Heating and Observation:

Place the entire assembly into a Thiele tube containing a high-boiling mineral oil, ensuring

the vial is fully submerged in the oil.

Begin heating the side arm of the Thiele tube gently with a Bunsen burner or a suitable

heating element. The design of the tube facilitates even heat distribution via convection

currents.

As the temperature rises, a fine, continuous stream of bubbles will emerge from the

inverted capillary tube. This indicates that the vapor pressure of the sample exceeds the

atmospheric pressure.

Measurement and Validation:

Continue heating until the bubble stream is rapid, then remove the heat source.

Allow the apparatus to cool slowly. The rate of bubbling will decrease.

The boiling point is the temperature at which the bubble stream stops and the liquid is

drawn back into the capillary tube.[5]

Record this temperature. For validation, allow the apparatus to cool further, then reheat to

obtain a second measurement. The values should be within a narrow range (e.g., ±0.5

°C).

Simultaneously record the ambient barometric pressure, as boiling point is pressure-

dependent.

Experimental Workflow: Boiling Point Determination
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Preparation

Heating & Observation

Measurement

1. Attach vial to thermometer

2. Add 3-Methylpentanenitrile sample

3. Insert inverted capillary tube

4. Place assembly in Thiele tube

5. Heat gently

6. Observe continuous stream of bubbles

7. Remove heat source

8. Monitor as bubbling slows

9. Record temperature when liquid enters capillary

Final Boiling Point

Record Barometric
Pressure
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Mass Measurement

Volume Measurement

Final Mass Measurement

Calculation

1. Record mass of empty
graduated cylinder (m1)

2. Add sample to cylinder

3. Record precise volume (V)
(read meniscus)

4. Record mass of cylinder
+ sample (m2)

5. Calculate Sample Mass
(m = m2 - m1)

6. Calculate Density
(ρ = m / V)

Final Density

Record Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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